molecular formula C40H60N6O6S B1199629 5-[6-(3,5-dimethylphenyl)sulfanyl-5-ethyl-2,4-dioxo-pyrimidin-1-yl]-N-[12-[[1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-2-oxo-pyrimidin-4-yl]amino]dodecyl]pentanamide

5-[6-(3,5-dimethylphenyl)sulfanyl-5-ethyl-2,4-dioxo-pyrimidin-1-yl]-N-[12-[[1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-2-oxo-pyrimidin-4-yl]amino]dodecyl]pentanamide

Cat. No.: B1199629
M. Wt: 753 g/mol
InChI Key: RLKILMJAZQUIFT-SVXHESJVSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-[6-(3,5-dimethylphenyl)sulfanyl-5-ethyl-2,4-dioxo-pyrimidin-1-yl]-N-[12-[[1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-2-oxo-pyrimidin-4-yl]amino]dodecyl]pentanamide, also known as this compound, is a useful research compound. Its molecular formula is C40H60N6O6S and its molecular weight is 753 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C40H60N6O6S

Molecular Weight

753 g/mol

IUPAC Name

5-[6-(3,5-dimethylphenyl)sulfanyl-5-ethyl-2,4-dioxopyrimidin-1-yl]-N-[12-[[1-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]amino]dodecyl]pentanamide

InChI

InChI=1S/C40H60N6O6S/c1-4-33-37(49)44-40(51)46(38(33)53-32-26-29(2)25-30(3)27-32)23-16-13-17-35(48)42-22-15-12-10-8-6-5-7-9-11-14-21-41-34-20-24-45(39(50)43-34)36-19-18-31(28-47)52-36/h20,24-27,31,36,47H,4-19,21-23,28H2,1-3H3,(H,42,48)(H,41,43,50)(H,44,49,51)/t31-,36+/m0/s1

InChI Key

RLKILMJAZQUIFT-SVXHESJVSA-N

Isomeric SMILES

CCC1=C(N(C(=O)NC1=O)CCCCC(=O)NCCCCCCCCCCCCNC2=NC(=O)N(C=C2)[C@H]3CC[C@H](O3)CO)SC4=CC(=CC(=C4)C)C

Canonical SMILES

CCC1=C(N(C(=O)NC1=O)CCCCC(=O)NCCCCCCCCCCCCNC2=NC(=O)N(C=C2)C3CCC(O3)CO)SC4=CC(=CC(=C4)C)C

Synonyms

2',3'-dideoxy-4-N-(N-13-(6-(3,5-dimethylphenylthio)-5-ethyl-1-(5-oxopentyl)uracil)-13-azadodecyl)cytidine
AZT-HEPT-uglycpd3

Origin of Product

United States

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